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Compound of Interest

Compound Name: 4-(Chloromethyl)-2-methylpyridine
CAS No.: 75523-42-1
Cat. No.: B033498

Get Quote

Executive Summary

4-Picolyl chloride hydrochloride (4-(Chloromethyl)pyridine hydrochloride) is a critical
electrophilic building block in organic synthesis and medicinal chemistry. It serves as the
primary reagent for introducing the 4-picolyl (4-pyridylmethyl) moiety, a pharmacophore
frequently used to modulate solubility, basicity, and target affinity in drug candidates (e.g.,
Linopirdine, VEGF inhibitors).

This guide provides a rigorous technical analysis of its physicochemical properties, reactivity
profiles, and handling protocols. A key focus is placed on the instability of the free base, a
common pitfall in experimental workflows that leads to rapid self-polymerization if not managed
correctly.

Identity & Physicochemical Profile[1][2][3][4][5][6][7]
[8]

The hydrochloride salt is the stable, commercially available form. The free base is highly
reactive and typically generated in situ.
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Property Data Notes
4-(Chloromethyl)pyridine

IUPAC Name ( YOpy
hydrochloride

CAS Number 1822-51-1

Molecular Formula

CeHsCIN[L][2][3][4][5] - HCI

Molecular Weight 164.03 g/mol Free base: 127.57 g/mol
White to off-white/yellow Darkens upon moisture
Appearance _ .
crystalline powder absorption
Melting Point 165-173°C Decomposes upon melting
High: Water, Methanol,
Solubility EthanolLow: Ether, Hexane, Salt form is highly polar
Toluene
o ) Deliquescent; store under inert
Hygroscopicity High
gas
Estimated; EWG effect of -
Acidity (pKa) ~4.5 — 5.0 (Pyridinium N) CH2Cl lowers pKa vs Pyridine

(5.2)

Chemical Reactivity & Mechanisms
Electrophilicity & Nucleophilic Substitution

The core utility of 4-picolyl chloride lies in the high electrophilicity of the benzylic carbon. The

electron-deficient pyridine ring (especially when protonated) pulls electron density away from

the chloromethyl group, making it highly susceptible to S_N2 attack by nucleophiles (amines,

thiols, phenoxides).

The "Self-Destruct"” Mechanism (Self-Quaternization)

A critical handling constraint is the compound's tendency to polymerize when neutralized.

e Mechanism: In the free base form, the pyridine nitrogen (nucleophile) of one molecule

attacks the benzylic carbon (electrophile) of another.
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e Result: Formation of intermolecular quaternary ammonium salts, leading to insoluble colored
polymers (similar to poly-4-vinylpyridine derivatives).

e Prevention: Always keep the free base cold (<0°C) and dilute, or generate it in situ in the
presence of the target nucleophile.

Reactivity Visualization

The following diagram maps the dual reactivity (acidic/electrophilic) and the competition
between desired coupling and self-polymerization.

+ Nucleophile (R-NH2, R-SH) Target Product
(Fast Kinetic Control) (Alkylated Nucleophile)
No Nucleophile / Heat
4-Picolyl Chloride HCI Neutralization (Base) = FreeBase | ____ Qn_te_rmr_)lg(:_uEﬂLA_t‘[_agIQ____> Polymerized Waste
(Stable Salt) (4-Chloromethylpyridine) (Self-Quaternization)

o CRITICAL:
Unstable > 0°C

Click to download full resolution via product page

Figure 1: Reaction pathways showing the critical competition between productive alkylation and
destructive self-polymerization.

Handling, Stability & Safety
Storage Protocols[5][6][7][9][10]

o Temperature: Store at 2°C to 8°C (Refrigerated).

o Atmosphere: Highly hygroscopic. Store under Argon or Nitrogen. Moisture absorption leads
to hydrolysis (releasing HCI gas) and "caking" of the powder.

o Container: Tightly sealed glass or polypropylene. Avoid metals due to corrosivity.

Safety Profile (GHS Classifications)

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b033498/docs?utm_src=pdf-body-img#technical-guide-physical-and-chemical-properties-of-4-picolyl-chloride-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033498?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Corrosive (H314): Causes severe skin burns and eye damage.[1][6] The HCI salt hydrolyzes
on skin moisture to form hydrochloric acid.

o Vesicant-like properties: The alkylating nature can cause sensitization. Double-gloving
(Nitrile) is recommended.

Experimental Protocols
Protocol A: In-Situ Generation & N-Alkylation

Use this method to avoid isolating the unstable free base.

Objective: Synthesis of N-(4-picolyl)amine derivative.

Preparation: Dissolve the target amine (1.0 equiv) and excess base (e.g., K2COs or EtsN, 3.0
equiv) in dry solvent (DMF or Acetonitrile).

o Activation: Cool the mixture to 0°C.

» Addition: Add 4-picolyl chloride hydrochloride (1.1 equiv) directly as a solid or as a freshly
prepared suspension in the solvent.

o Note: Adding the solid salt directly prevents premature formation of the free base before it
encounters the nucleophile.

o Reaction: Stir at 0°C for 30 mins, then allow to warm to room temperature (RT) overnight.

o Workup: Dilute with water/brine and extract with Ethyl Acetate. The product will be in the
organic layer; any polymerized pyridinium salts usually remain in the aqueous phase or
precipitate as solids.

Protocol B: Isolation of Free Base (High Risk)

Only perform if absolutely necessary for specific stoichiometry.
 Partition: Suspend the hydrochloride salt in CH2Clz (DCM) in a separatory funnel.

o Neutralization: Add ice-cold saturated NaHCOs solution. Shake vigorously and immediately
separate layers.
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e Drying: Dry the DCM layer over MgSOa at 0°C.

o Usage: Filter and use the DCM solution immediately. Do not concentrate to dryness, as the
concentrated oil will polymerize rapidly and exothermically.

Applications in Drug Design

The 4-picolyl group is a versatile pharmacophore:

o Solubility Enhancement: The pyridine nitrogen (pKa ~5) can be protonated at physiological
pH (or in formulation), improving aqueous solubility compared to a phenyl analog.

o Pi-Stacking Interactions: The electron-deficient ring participates in

stacking with aromatic residues (e.g., Phenylalanine, Tryptophan) in protein binding pockets.

» Metal Chelation: Used in the synthesis of ligands (e.g., TPA - Tris(2-pyridylmethyl)amine
analogs) for metallo-enzyme mimics.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: Physical and Chemical Properties of
4-Picolyl Chloride Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b033498/docs#technical-guide-physical-and-chemical-
properties-of-4-picolyl-chloride-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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